Cas no 2229568-21-0 (N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine)

N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine is a brominated pyrimidine derivative featuring a hydroxylamine-substituted methyl group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical building blocks. The presence of both a bromine atom and a hydroxylamine moiety enhances its reactivity, enabling selective functionalization for cross-coupling reactions or further derivatization. Its well-defined structure and stability under controlled conditions make it suitable for use in medicinal chemistry and materials science research. The compound is typically handled under inert conditions to preserve its integrity.
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine structure
2229568-21-0 structure
Product Name:N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine
CAS No:2229568-21-0
MF:C5H6BrN3O
MW:204.024639606476
CID:6183527
PubChem ID:165858754
Update Time:2025-05-26

N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • 2229568-21-0
    • N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine
    • EN300-1925557
    • Inchi: 1S/C5H6BrN3O/c6-4-1-7-5(3-9-10)8-2-4/h1-2,9-10H,3H2
    • InChI Key: MZCCKZWFCPKUGY-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(CNO)=NC=1

Computed Properties

  • Exact Mass: 202.96942g/mol
  • Monoisotopic Mass: 202.96942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 58Ų

N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1925557-0.05g
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine
2229568-21-0
0.05g
$827.0 2023-05-26
Enamine
EN300-1925557-0.1g
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine
2229568-21-0
0.1g
$867.0 2023-05-26
Enamine
EN300-1925557-0.25g
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine
2229568-21-0
0.25g
$906.0 2023-05-26
Enamine
EN300-1925557-0.5g
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine
2229568-21-0
0.5g
$946.0 2023-05-26
Enamine
EN300-1925557-1.0g
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine
2229568-21-0
1g
$986.0 2023-05-26
Enamine
EN300-1925557-2.5g
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine
2229568-21-0
2.5g
$1931.0 2023-05-26
Enamine
EN300-1925557-5.0g
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine
2229568-21-0
5g
$2858.0 2023-05-26
Enamine
EN300-1925557-10.0g
N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine
2229568-21-0
10g
$4236.0 2023-05-26

Additional information on N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine

N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine (CAS No. 2229568-21-0): A Key Intermediate in Modern Pharmaceutical Research

N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine, identified by its CAS number 2229568-21-0, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a 5-bromopyrimidin-2-yl substituent, has garnered attention due to its versatile applications in drug development and synthetic chemistry. The presence of a hydroxylamine moiety enhances its reactivity, making it a valuable intermediate for constructing complex molecular architectures.

The 5-bromopyrimidin-2-yl moiety is particularly noteworthy, as pyrimidine derivatives are widely recognized for their biological activity. Pyrimidines are fundamental components of nucleic acids, and modifications at the 2-position or 5-position can lead to compounds with diverse pharmacological properties. In recent years, there has been a surge in research focusing on pyrimidine-based scaffolds due to their potential in targeting various diseases, including cancer and infectious disorders.

N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine serves as a crucial building block in the synthesis of more intricate molecules. Its bromine atom at the 5-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures. These structures are prevalent in many FDA-approved drugs and are often associated with high binding affinity to biological targets.

The hydroxylamine group in this compound introduces an additional layer of reactivity, enabling nucleophilic substitution reactions that can be exploited for the introduction of various functional groups. This flexibility makes it an indispensable tool for medicinal chemists seeking to optimize lead compounds. The ability to modify both the pyrimidine ring and the hydroxylamine moiety allows for the rapid exploration of chemical space, a critical factor in drug discovery.

Recent advancements in computational chemistry have further highlighted the importance of intermediates like N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine. Molecular modeling studies have demonstrated that modifications at the 5-position of the pyrimidine ring can significantly influence binding interactions with biological targets. This insight has guided the design of novel compounds with enhanced potency and selectivity. For instance, studies have shown that introducing bulky substituents at the 5-position can improve solubility while maintaining or even increasing binding affinity.

In addition to its role in drug development, N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine has found applications in materials science and agrochemicals. The unique structural features of this compound make it a candidate for designing novel materials with specific electronic properties. Furthermore, its reactivity allows for the synthesis of agrochemicals with improved efficacy and environmental compatibility.

The synthesis of N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine typically involves multi-step processes that require careful optimization to ensure high yields and purity. Common synthetic routes include halogenation of pyrimidine derivatives followed by nucleophilic substitution with hydroxylamine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for industrial applications.

The safety profile of N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine is another critical consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to minimize exposure risks. Storage conditions should be controlled to prevent degradation, and personal protective equipment (PPE) should be used during handling to ensure worker safety.

In conclusion, N-[(5-bromopyrimidin-2-yl)methyl]hydroxylamine (CAS No. 2229568-21-0) is a versatile and highly valuable intermediate in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone in modern chemical synthesis.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd